Cas no 1261922-50-2 (3-(3-Methylthiophenyl)picolinic acid)

• Product Name: 3-(3-Methylthiophenyl)picolinic acid
• CAS No: 1261922-50-2
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18317444
• CID: 5187724
• Update Time: 2026-03-05

3-(3-Methylthiophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylthiophenyl)picolinic acid

• MDL： MFCD18317444
• Inchi： 1S/C13H11NO2S/c1-17-10-5-2-4-9(8-10)11-6-3-7-14-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： UIUPBSGHMJCAHR-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Methylthiophenyl)picolinic acid

Introduction to 3-(3-Methylthiophenyl)picolinic Acid (CAS No. 1261922-50-2) and Its Emerging Applications in Chemical Biology

3-(3-Methylthiophenyl)picolinic acid, identified by the chemical abstracts service number CAS No. 1261922-50-2, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their broad spectrum of pharmacological interests. The structural motif of 3-methylthiophenyl fused with the picolinic acid moiety endows it with distinctive electronic and steric characteristics, making it a valuable scaffold for drug discovery and material science applications.

The synthesis of 3-(3-methylthiophenyl)picolinic acid involves multi-step organic transformations, typically starting from commercially available precursors such as 3-methylthiophene and picolinic acid. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's accessibility while maintaining its structural integrity, which is crucial for downstream applications.

In recent years, 3-(3-methylthiophenyl)picolinic acid has been explored for its potential role in modulating biological pathways relevant to inflammation, oxidative stress, and neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to interact with specific enzymatic targets, suggesting a possible therapeutic utility. For instance, its thiophene ring may engage with redox-sensitive proteins, while the picolinic acid moiety could influence metal ion homeostasis—a critical factor in many pathological conditions.

One of the most compelling aspects of 3-(3-methylthiophenyl)picolinic acid is its versatility as a pharmacophore. Researchers have modified its structure to enhance bioavailability and target specificity, leading to the development of novel derivatives with improved pharmacokinetic profiles. These derivatives are being tested in preclinical models to evaluate their efficacy in conditions such as Alzheimer's disease and rheumatoid arthritis. The integration of computational chemistry tools has further accelerated this process by predicting binding affinities and metabolic stability.

The material science applications of 3-(3-methylthiophenyl)picolinic acid are equally intriguing. Its ability to form stable complexes with metal ions has opened avenues for developing new catalysts and sensors. For example, when coordinated with transition metals like copper or ruthenium, this compound exhibits catalytic activity in oxidation reactions, which are pivotal in industrial chemical processes. Additionally, its fluorescence properties make it suitable for designing luminescent probes used in biochemical assays.

Recent advancements in green chemistry have also influenced the synthesis of 3-(3-methylthiophenyl)picolinic acid. Solvent-free reactions and microwave-assisted techniques have been adopted to minimize environmental impact while maintaining high reaction efficiency. These sustainable approaches align with global efforts to promote eco-friendly chemical manufacturing, ensuring that the compound's production remains scalable and environmentally responsible.

The regulatory landscape for 3-(3-methylthiophenyl)picolinic acid is evolving in tandem with its growing prominence. Regulatory bodies are increasingly focusing on the safety and efficacy of novel heterocyclic compounds used in pharmaceuticals and materials. Manufacturers must navigate stringent guidelines to ensure compliance while fostering innovation. Collaborative efforts between academia and industry are essential to bridge knowledge gaps and accelerate the translation of laboratory findings into commercial products.

Future research directions for 3-(3-methylthiophenyl)picolinic acid include exploring its role in modulating immune responses and its potential as an antimicrobial agent. The compound's structural features may allow it to disrupt pathogenic interactions at multiple levels, offering a multifaceted therapeutic approach. Furthermore, interdisciplinary studies combining organic chemistry with bioinformatics could uncover new applications that were previously unconsidered.

In conclusion, 3-(3-methylthiophenyl)picolinic acid (CAS No. 1261922-50-2) represents a promising compound with diverse applications spanning chemical biology and material science. Its unique structural attributes, coupled with ongoing research efforts, position it as a cornerstone molecule for future innovations. As synthetic methodologies continue to advance and regulatory frameworks adapt, this compound is poised to play an increasingly significant role in addressing global challenges across multiple scientific domains.